Cas no 51819-59-1 (Butanedioic acid,2-(dodecen-1-yl)-)

• Product Name: Butanedioic acid,2-(dodecen-1-yl)-
• CAS No: 51819-59-1
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 371960
• Update Time: 2024-01-28

Butanedioic acid,2-(dodecen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(dodecen-1-yl)-
• 2-[(E)-dodec-1-enyl]butanedioic acid
• Butanedioicacid, dodecenyl- (9CI)
• Dodecenylsuccinicacid
• Succinic acid, dodecenyl- (7CI,8CI)
• T 746
• 2-dodec-1-enylbutanedioic acid

• Inchi： 1S/C16H28O4/c1-2-3-4-5-6-7-8-9-10-11-12-14(16(19)20)13-15(17)18/h11-12,14H,2-10,13H2,1H3,(H,17,18)(H,19,20)/b12-11+
• InChI Key： QDCPNGVVOWVKJG-VAWYXSNFSA-N
• SMILES： C(O)(=O)C(/C=C/CCCCCCCCCC)CC(O)=O

Computed Properties

• Exact Mass: 284.19884
• Monoisotopic Mass: 284.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.03
• Boiling Point: 407.2°Cat760mmHg
• Flash Point: 214.2°C
• PSA: 74.6